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Compound of Interest |

3-(tert-Butoxycarbonyl)-3-
Compound Name:
hydroxypentanedioic acid

CAS No.: 114340-52-2

Cat. No.: B116961

Get Quote

\ J

As researchers and drug development professionals scale up the synthesis of complex
therapeutics, handling specialized intermediates like 3-(tert-Butoxycarbonyl)-3-
hydroxypentanedioic acid requires meticulous operational planning. As a mono-Boc
protected derivative of citric acid, this compound is highly valued in organic synthesis for
introducing functionalized dicarboxylic acid moieties. However, its physical state as a fine
powder and its specific hazard profile demand strict adherence to Personal Protective
Equipment (PPE) standards and handling protocols.

As a Senior Application Scientist, | have designed this guide to synthesize physicochemical
data with field-proven laboratory safety strategies. This document moves beyond basic
compliance, explaining the causality behind each safety measure to ensure operational
excellence and researcher safety.

Physicochemical Profile & Hazard Identification
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Understanding the chemical's physical properties is the foundation of risk mitigation. The

compound presents as a solid powder, making dust generation and static cling the primary

vectors for exposure.

Table 1: Chemical Properties and GHS Hazard Classification

Property | Hazard

Specification | Code

Operational Implication

CAS Number

114340-52-2[1]

Unique identifier for SDS
retrieval and inventory

tracking.

Molecular Formula

C10H1607 (MW: 248.23 g/mol
)

Moderately heavy organic
acid; requires accurate

analytical balances.

Physical State

White to Yellow Solid

Prone to aerosolization during
transfer; static mitigation

required.

Melting Point

123 - 124 °C[1]

Stable at room temperature;

avoid high-heat zones.

Acute Toxicity (Oral)

H302 (Harmful if swallowed)[1]

Strict prohibition of
eating/drinking in the handling

area.

Skin Irritation

H315 (Causes skin irritation)[1]

Mandates dermal protection

(nitrile gloves).

Eye Irritation

H319 (Causes serious eye
irritation)[1]

Mandates splash/dust-resistant

ocular protection.

Respiratory Irritation

H335 (May cause respiratory
irritation)[1]

Requires engineering controls
(fume hood) or respiratory
PPE.

Data sourced from for CAS 114340-52-2[1].

Personal Protective Equipment (PPE) Matrix
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Selecting the right PPE is not merely about checking boxes; it is about understanding the
causality of exposure. Because this compound is an irritating solid, the primary risks are dermal
contact with acidic micro-particles and inhalation of suspended dust[1].

e Hand Protection (Nitrile Gloves):

o Specification: Minimum 0.11 mm thickness for routine handling; double-gloving
recommended for bulk transfers.

o Causality: Nitrile offers excellent chemical resistance against organic acids. It acts as an
impermeable barrier to prevent moisture from the skin from dissolving the powder, which
would otherwise trigger localized pH drops and cause H315 skin irritation[1].

» Eye Protection (Safety Goggles):

o Specification: Indirectly vented safety goggles (compliant with ANSI Z87.1 or EN166
standards).

o Causality: Standard safety glasses leave gaps at the periphery. Given the H319 hazard[1],
indirectly vented goggles prevent airborne dust particles from settling on the conjunctiva
while preventing lens fogging during meticulous weighing tasks.

» Respiratory & Engineering Controls:

o Specification: Primary control must be a certified chemical fume hood (face velocity 0.4—
0.6 m/s). If a fume hood is unavailable, an N95 or P100 particulate respirator is mandatory.

o Causality: The solid form can easily become airborne. Inhalation of these acidic particles
leads to mucosal irritation in the respiratory tract (H335)[1]. The fume hood actively pulls
aerosolized particles away from the operator's breathing zone.

e Body Protection:

o Specification: Flame-retardant or standard 100% cotton lab coat with knit cuffs, fully
buttoned.
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Standard Operating Procedure (SOP): Safe Handling
& Weighing

To ensure a self-validating system, every step in this protocol includes an integrated verification
check to confirm the environment remains safe before proceeding.

Step-by-Step Methodology:
» Workspace Preparation:

o Action: Clear the analytical balance area inside the fume hood. Ensure incompatible
materials (strong oxidizing agents, strong bases) are removed.

o Validation Check: Verify the fume hood monitor displays a safe face velocity (typically
>100 fpm or 0.5 m/s). Do not proceed if the alarm sounds.

» Static Mitigation:

o Action: Place an anti-static weighing boat on the balance. Use a grounded, stainless-steel
spatula.

o Validation Check: Observe the powder during the first scoop. If it "jumps" or clings
aggressively to the spatula, pause and use an anti-static ionizer gun before proceeding.

e Transfer and Weighing:

o Action: Slowly transfer the 3-(tert-Butoxycarbonyl)-3-hydroxypentanedioic acid into the
weighing boat. Keep the source bottle as close to the boat as possible to minimize the
drop height.

o Validation Check: Cap the source bottle immediately after the desired mass is reached to
prevent accidental spills.

e Decontamination:

o Action: Wipe down the spatula, balance pan, and surrounding hood surface with a damp
paper towel (using a mild solvent like 70% isopropanol or water).

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b116961/docs?utm_src=pdf-body#comprehensive-operational-guide-handling-safety-for-3-tert-butoxycarbonyl-3-hydroxypentanedioic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Validation Check: Visually inspect the area for any residual white/yellow powder. Dispose
of the paper towel in the solid hazardous waste bin.

Emergency Response & Spill Management

In the event of a spill, immediate and methodical action is required to prevent the spread of the

irritating powder.

Step-by-Step Spill Cleanup Protocol:

Evacuate and Assess: Step back from the spill. Assess if the spill is localized (e.g., inside the
fume hood) or widespread.

Dust Suppression: Do NOT dry sweep. Lightly mist the spilled powder with water to suppress
dust formation.

Collection: Use a plastic scoop or damp absorbent pads to collect the wetted material.

Neutralization (Optional but recommended): Wipe the affected surface with a dilute, weak
base solution (e.g., sodium bicarbonate) to neutralize residual acid, followed by a water
rinse.

Containment: Place all collected material and contaminated cleaning supplies into a heavy-
duty, sealable plastic bag.

Waste Disposal Plan

Proper logistical planning for disposal ensures [2].

Solid Waste: Unused chemical, contaminated gloves, and empty packaging must be
collected in a chemically compatible, sealable container (e.g., HDPE drum). Label clearly as
"Hazardous Waste - Solid Organic Acid (Harmful/lrritant)".

Liquid Waste: If the chemical has been dissolved in an organic solvent for a reaction,
segregate the waste based on the solvent type (Halogenated vs. Non-Halogenated). Do not
mix directly with strong base waste streams to prevent uncontrolled exothermic
neutralization reactions.
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» Regulatory Compliance: Dispose of via a licensed hazardous waste contractor in accordance
with local, state, and federal regulations.

Operational Workflow Diagram

The following logical workflow illustrates the critical decision points during the handling and spill
response for this chemical.
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Initiate Procedure:
Handling CAS 114340-52-2
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(Nitrile, Goggles, Lab Coat)

Verify Fume Hood
Face Velocity

.

Weighing & Transfer
(Anti-static tools)

.

Spill Occurs?

Spill Cleanup Protocol

(Wet sweep, Neutralize, Bag) Proceed with Synthesis

Post-reaction
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(Segregate properly)

Click to download full resolution via product page

Workflow for the safe handling, spill response, and disposal of CAS 114340-52-2.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b116961/docs?utm_src=pdf-body-img#comprehensive-operational-guide-handling-safety-for-3-tert-butoxycarbonyl-3-hydroxypentanedioic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 3-(tert-Butoxycarbonyl)-3-hydroxypentanedioic acid | 114340-52-2 [sigmaaldrich.com]
e 2. fluorochem.co.uk [fluorochem.co.uk]

¢ To cite this document: BenchChem. [Comprehensive Operational Guide: Handling & Safety
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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